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Compound of Interest

Compound Name: 2,3-Dichloropropanal

Cat. No.: B154343 Get Quote

Essential Safety and Handling Guide for 2,3-
Dichloropropanal
Disclaimer: Specific safety and toxicological data for 2,3-Dichloropropanal (CAS #10140-89-

3) is limited. This guide is based on the chemical properties of analogous compounds, including

other chlorinated aldehydes and propenes. All procedures should be conducted by trained

personnel within a controlled laboratory setting.

This document provides immediate, essential safety protocols and logistical information for

handling 2,3-Dichloropropanal, designed for researchers, scientists, and drug development

professionals.

Hazard Identification and GHS Classification
Due to its structure as a chlorinated aldehyde, 2,3-Dichloropropanal is presumed to be a

hazardous substance with the following classifications based on analogous compounds:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 or 4
H301/H302: Toxic or Harmful if

swallowed.[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 1 or 2

Causes serious eye damage

or irritation.[2]

Germ Cell Mutagenicity Category 1B May cause genetic defects.[2]

Carcinogenicity Category 1B H350: May cause cancer.[1]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor.

Physical and Chemical Properties
Property Value

Molecular Formula C₃H₄Cl₂O[3]

Molecular Weight 126.97 g/mol [3]

Appearance Colorless liquid (presumed).[4]

Odor
Pungent and irritating (likely, similar to other

chlorinated aldehydes).[5]

Solubility Soluble in most common organic solvents.[4]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:
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PPE Type Specification

Hand Protection
Chemical resistant gloves (e.g., Butyl rubber,

Viton®). Inspect gloves before use.[6]

Eye/Face Protection Chemical splash goggles and a face shield.[7]

Skin and Body Protection

A chemical-resistant lab coat or apron. For

larger quantities or risk of splashing, a chemical-

resistant suit is recommended.[8]

Respiratory Protection

All work should be performed in a certified

chemical fume hood. If the concentration of

airborne substances is unknown or exceeds

exposure limits, a NIOSH-approved respirator

with organic vapor cartridges or a self-contained

breathing apparatus (SCBA) is required.[5][9]

Handling and Storage Procedures
Handling:

Always work in a well-ventilated area, preferably a certified chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapors or mists.[5]

Use spark-proof tools and explosion-proof equipment.[10]

Ground and bond containers when transferring material to prevent static discharge.[10]

Wash hands thoroughly after handling.[5]

Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition.[5]

Keep containers tightly closed.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Dichloropropan2ol.htm
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_2_3_3_Trichloropropenal_Safety_and_Handling.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.120AppB
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_2_3_3_Trichloropropenal_Safety_and_Handling.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_2_3_3_Trichloropropenal_Safety_and_Handling.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_2_3_3_Trichloropropenal_Safety_and_Handling.pdf
https://pim-resources.coleparmer.com/sds/80865.pdf
https://pim-resources.coleparmer.com/sds/80865.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_2_3_3_Trichloropropenal_Safety_and_Handling.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_2_3_3_Trichloropropenal_Safety_and_Handling.pdf
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_2_3_3_Trichloropropenal_Safety_and_Handling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store locked up.[1][2][11]

Segregate from incompatible materials such as strong oxidizing agents, strong bases, strong

reducing agents, and metals.[2][5]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[5][10]

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[5][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[5][10]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[5]

[10]

Spill and Leak Procedures
A detailed workflow for responding to a spill is outlined below.

Caption: Workflow for responding to a 2,3-Dichloropropanal spill.

Disposal Plan
All waste containing 2,3-Dichloropropanal must be treated as hazardous waste.[5]
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Waste Collection: Collect all liquid and solid waste in designated, labeled, and sealed

containers.[5]

Container Labeling: Clearly label waste containers with "Hazardous Waste" and the chemical

name "2,3-Dichloropropanal".

Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area,

segregated from incompatible materials.

Disposal Method: Dispose of contents and container in accordance with local, regional,

national, and international regulations.[1] This may involve incineration in a permitted

hazardous waste incinerator.[12] Do not allow the product to reach the sewage system.[1]

Empty Containers: Thoroughly empty containers may still retain product residue and can be

dangerous.[10] Triple rinse with a suitable solvent, collecting the rinsate as hazardous waste.

[13] After rinsing, deface or remove labels before disposal.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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